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Compound of Interest

Compound Name: Heptanoic anhydride

Cat. No.: B1329345

For Researchers, Scientists, and Drug Development Professionals

Heptanoic anhydride is a versatile reagent in organic synthesis, valued for its role in the
introduction of heptanoyl moieties. However, its utility is matched by its hazardous nature,
necessitating a comprehensive understanding of its safety profile and strict adherence to
handling protocols. This guide provides an in-depth overview of the safety and handling
precautions for heptanoic anhydride, compiled from safety data sheets and chemical
references, to ensure its safe use in research and development settings.

Hazard Identification and Classification

Heptanoic anhydride is classified as a corrosive substance that can cause severe skin burns
and eye damage.[1][2][3] It is also recognized as a sensitizer, with the potential to cause an
allergic skin reaction.[4] In some instances, it is listed as toxic to aquatic life with long-lasting
effects.[4]

GHS Classification:

Skin Corrosion/Irritation, Category 1B/1C[1][2]

Serious Eye Damage/Eye Irritation, Category 1[2]

Skin Sensitization, Category 1B[4]

Corrosive to Metals, Category 1[1]
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e Hazardous to the Aquatic Environment, Long-term Hazard, Category 2[4]
Signal Word: Danger[1][3]

Hazard Statements:

H290: May be corrosive to metals.[1]

H314: Causes severe skin burns and eye damage.[1][3]

H317: May cause an allergic skin reaction.[4]

H318: Causes serious eye damage.[4]

H411: Toxic to aquatic life with long lasting effects.[4]

Physical and Chemical Properties

A thorough understanding of the physical and chemical properties of heptanoic anhydride is
fundamental to its safe handling.
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Property Value Source(s)
Molecular Formula C14H2603 [11[5]16]
Molecular Weight 242.35 g/mol [1][4]5]16]
Clear, colorless to light yellow
Appearance o [2][5]16]1[7]
liquid
Odor Pungent [2]
Melting Point -12 °C (10.4 °F) [6]
- ] 278-282 °C (532.4-539.6 °F) at
Boiling Point
760 mmHg
Flash Point > 112 °C (> 233.6 °F)
Density 0.917 - 0.931 g/cm? [3][6]
Vapor Density 8.36 [3]
Solubility Insoluble in water [2]

Exposure Controls and Personal Protection

To minimize exposure and ensure personal safety, the following engineering controls and
personal protective equipment (PPE) are mandatory when handling heptanoic anhydride.
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Control Parameter

Specification

Source(s)

Engineering Controls

Handle in a well-ventilated
area, preferably in a chemical
fume hood. Ensure eyewash
stations and safety showers

are readily accessible.

(11318l

Eye/Face Protection

Wear chemical safety goggles

and a face shield.

[1]3]

Skin Protection

Wear a chemical-resistant suit
and gloves (e.g., nitrile or butyl
rubber). Inspect gloves prior to

use.

[1131€]

Respiratory Protection

If ventilation is inadequate or if
there is a risk of inhaling
vapors, use a NIOSH/MSHA or
European Standard EN 149

approved respirator.

(11318l

Hygiene Measures

Wash hands thoroughly after
handling. Do not eat, drink, or
smoke in the work area.
Remove contaminated clothing

and wash before reuse.

[1](3][10]

Detailed Experimental Protocols

Safe Handling and Storage Protocol

Objective: To outline the standard operating procedure for the safe handling and storage of

heptanoic anhydride to prevent accidental exposure and maintain chemical integrity.

Methodology:

e Preparation: Before handling, ensure all necessary PPE is worn correctly. Work must be

conducted in a properly functioning chemical fume hood.[1][3][9]
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» Dispensing:

o Use only under an inert atmosphere (e.g., nitrogen or argon) to minimize contact with
moisture.[9]

o Ground and bond containers when transferring to prevent static discharge.[11]
o Avoid breathing vapors, mists, or gas.[1][3]
e Storage:

o Store in a cool, dry, and well-ventilated area away from incompatible substances such as
bases, alcohols, and oxidizing agents.[2][3][9]

o Keep containers tightly closed to prevent moisture ingress.[2][3][9] The substance is
moisture-sensitive.[3]

o Store in a corrosive-resistant container with a resistant inner liner.[1]

o Store locked up.[1][3]

Emergency First Aid Procedures

Objective: To provide immediate and effective first aid measures in the event of exposure to
heptanoic anhydride.

Methodology:

o General Advice: In case of an accident or if you feel unwell, seek immediate medical
attention and show the safety data sheet to the doctor.[2][5]

« Inhalation:
o Move the victim to fresh air immediately.[1][3]
o If breathing is difficult or has stopped, provide artificial respiration.[1][3]

o Seek immediate medical attention.[3]
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» Skin Contact:
o Immediately remove all contaminated clothing.[3]
o Wash the affected area with plenty of soap and water for at least 15 minutes.[1]
o Seek immediate medical attention.[3]

e Eye Contact:

o Immediately rinse the eyes with plenty of water for at least 15 minutes, also under the
eyelids.[1][3]

o Remove contact lenses if present and easy to do. Continue rinsing.[3]
o Seek immediate medical attention.[3]
e Ingestion:
o Do NOT induce vomiting.[3]
o Rinse mouth with water.[1]
o Never give anything by mouth to an unconscious person.[1][3]

o Seek immediate medical attention.[3] Ingestion can cause severe swelling and damage to
delicate tissues, with a danger of perforation.[3]

Accidental Release Measures

Objective: To safely contain and clean up a spill of heptanoic anhydride, protecting personnel
and the environment.

Methodology:
e Personal Precautions:

o Ensure adequate ventilation.[1][3]
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o Evacuate personnel to a safe area.[1]
o Wear full PPE, including respiratory protection.[1][3]

o Avoid breathing vapors, mist, or gas.[1]

e Environmental Precautions:
o Prevent the product from entering drains or waterways.[1][12]
o Containment and Cleanup:

o Soak up the spill with an inert absorbent material such as sand, silica gel, or universal
binder.[3]

o Collect the absorbed material into a suitable, closed container for disposal.[1][3]

o Do not create dust.[1]

Fire-Fighting Measures

Objective: To extinguish a fire involving heptanoic anhydride safely and effectively.
Methodology:
o Suitable Extinguishing Media:

o Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[1][3]
e Unsuitable Extinguishing Media:

o No information available.[3]
e Specific Hazards:

o Combustible material.[10]

o Hazardous decomposition products include carbon monoxide and carbon dioxide.[3]
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e Protective Equipment:

o Wear a self-contained breathing apparatus (SCBA) and full protective gear.[1][3]

Stability and Reactivity

Heptanoic anhydride is sensitive to moisture.[3] It is incompatible with bases, alcohols, and
oxidizing agents.[3] Hazardous polymerization does not occur.[3]

Toxicological Information

The toxicological properties of heptanoic anhydride have not been thoroughly investigated.[1]
However, it is known to be corrosive and can cause burns upon exposure.[2]

Route of Exposure Finding Species Source(s)

Dermal LD50 > 2000 mg/kg Rat [3]

Logical Workflow for Safe Handling
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Caption: Logical workflow for the safe handling of Heptanoic Anhydride.
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Disposal Considerations

Waste materials should be disposed of in accordance with local, state, and federal regulations.
Contact a licensed professional waste disposal service to dispose of this material.[1]
Contaminated packaging should be disposed of as unused product.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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